Beta-defensin127

• bioactivity: Antibacterial
• sequence: LKKCWNNYVQGHCRKICRVNEVPEALCENGRYCCLNIKELEAC

Description

Beta-defensin127 (DEFB127), also known as DEFB27 or C20orf73, is a member of the beta-defensin family, a class of cysteine-rich cationic peptides critical to innate immunity . These peptides are secreted and function as antimicrobial agents, disrupting microbial membranes and recruiting immune cells via chemotaxis. DEFB127 is encoded on chromosome 20p13, a locus distinct from other beta-defensin clusters (e.g., 8p23.1 for DEFB1, DEFB4, and DEFB103) .

Comparison with Similar Compounds

Comparison with Similar Beta-Defensins

Genomic Organization and Expression

• DEFB127: Located on 20p13, a unique cluster separate from the major beta-defensin loci on 8p23.1. This genomic separation may imply distinct regulatory mechanisms .
• DEFB1 (hBD-1) and DEFB4 (hBD-2) : Co-localized on 8p23.1, a region associated with copy-number variations influencing expression levels. DEFB1 is constitutively expressed in epithelial tissues, while DEFB4 is induced during inflammation .
• DEFB103 (hBD-3) : Also on 8p23.1, its expression is upregulated in response to pathogens and cytokines like TNF-α .

Table 1: Genomic and Expression Profiles

Feature	DEFB127	DEFB4 (hBD-2)	DEFB103 (hBD-3)
Gene Location	20p13	8p23.1	8p23.1
Expression	Elevated in lung cancer serum	Induced by inflammation	Pathogen-responsive
Regulation	Not well characterized	NF-κB-dependent	TNF-α/NF-κB-mediated

Structural and Functional Properties

• Structural Motifs : All beta-defensins share six conserved cysteine residues forming three disulfide bonds. DEFB103’s activity depends on these bonds, as cysteine substitutions reduce its antimicrobial potency . DEFB127’s structural details are less studied but likely follow this conserved framework .
• Antimicrobial Activity: DEFB4: Effective against Pseudomonas aeruginosa and Gram-negative bacteria . DEFB103: Broad-spectrum activity, including HIV and fungi . DEFB127: Specific antimicrobial targets remain uncharacterized, though its cationic nature suggests membrane-disruptive mechanisms common to the family .
• Immune Modulation: DEFB4 and DEFB103: Chemotactic for dendritic and T cells via CCR6 receptor binding .

Table 2: Functional Comparison

Function	DEFB127	DEFB4 (hBD-2)	DEFB103 (hBD-3)
Antimicrobial Targets	Unknown	P. aeruginosa	HIV, fungi
Chemotaxis	Hypothesized (CCR6?)	CCR6-dependent	CCR6-dependent
Role in Cancer	Elevated in serum (lung)	Expressed in tumors	Limited data

Clinical and Pathological Relevance

• Cancer : DEFB127 serum levels are elevated in lung cancer patients, similar to DEFB4’s overexpression in tumor tissues . However, DEFB4’s pro-tumorigenic role (e.g., angiogenesis) contrasts with DEFB127’s undefined mechanisms .
• Infections: DEFB4 and DEFB103 are critical in combating P. aeruginosa keratitis and respiratory infections . DEFB127’s contribution to such infections is unstudied.